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Compound of Interest

Compound Name: Sodium 4-aminobenzoate

Cat. No.: B10764936

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core basic properties
of sodium 4-aminobenzoate. The information is curated for professionals in research,
scientific, and drug development fields, with a focus on delivering precise, quantitative data and
detailed experimental methodologies.

Core Properties

Sodium 4-aminobenzoate, the sodium salt of 4-aminobenzoic acid (also known as para-
aminobenzoic acid or PABA), is a white to off-white crystalline solid.[1] It is a compound of
significant interest in various scientific and industrial sectors, including pharmaceuticals and
cosmetics.[2]

Chemical and Physical Properties

The fundamental chemical and physical characteristics of sodium 4-aminobenzoate are
summarized in the table below, providing a clear reference for its identification and handling.
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Chemical Name

Sodium 4-aminobenzoate

[3]

Sodium para-aminobenzoate,

Synenyms PABA sodium salt 12]13]
CAS Number 555-06-6 [2]
Molecular Formula C7HeNNaO:2 [1]
Molecular Weight 159.12 g/mol [1][2]
Appearance White to off-white or .pale (2]
yellow crystalline solid/powder
Melting Point >300 °C [3114]
Density 1.410 g/cm3 [1]
Solubility

The solubility of sodium 4-aminobenzoate is a critical parameter for its application in various

formulations. It is highly soluble in water and exhibits moderate solubility in some organic

solvents.[1]

Solvent Solubility References
Water Highly soluble; 50 mg/mL [11[3]
Ethanol Soluble [5]

Methanol Soluble [5]

Ether Soluble [5]

Benzene Slightly soluble [5]

Petroleum Ether

Practically insoluble

[5]

The solubility of sodium 4-aminobenzoate in aqueous solutions is influenced by pH, with

lower pH potentially increasing solubility due to protonation.[1] Temperature also plays a role,
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with higher temperatures generally leading to increased solubility in water.[1]

Stability and Storage

Sodium 4-aminobenzoate is generally stable under normal conditions.[1] However, it is light-
sensitive and should be stored in a cool, dry, well-sealed container, protected from light.[6][7]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the synthesis,
purification, and analysis of sodium 4-aminobenzoate.

Synthesis via Catalytic Hydrogenation of 4-Nitrobenzoic
Acid

This protocol is adapted from established industrial methods for the preparation of 4-
aminobenzoic acid, which is then neutralized to form the sodium salt.[8][9]

Materials:

4-Nitrobenzoic acid

Sodium hydroxide

5% Palladium on carbon (Pd/C) catalyst

Water

Hydrogen gas

Hydrochloric acid (for acidification to isolate the free acid)
Procedure:

e Preparation of Sodium 4-nitrobenzoate solution: In a suitable reaction vessel, dissolve 4-
nitrobenzoic acid and an equimolar amount of sodium hydroxide in water (approximately 3
times the mass of the acid and base).[8]
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o Catalytic Hydrogenation:

o

Transfer the sodium 4-nitrobenzoate solution to a high-pressure reactor (autoclave).

[¢]

Add 5% Pd/C catalyst (typically 1-2% by weight of the 4-nitrobenzoic acid).

[¢]

Seal the reactor and purge with an inert gas (e.g., nitrogen) three times.

[e]

Pressurize the reactor with hydrogen gas to 1-2 MPa.

o

Heat the reaction mixture to 60-70 °C with stirring.

[¢]

Maintain the reaction for approximately 2 hours, or until the hydrogen pressure remains
constant, indicating the completion of the reaction.[8]

o Catalyst Removal and Neutralization:
o Cool the reactor to room temperature and carefully vent the excess hydrogen.
o Filter the reaction mixture to remove the Pd/C catalyst.

o The resulting aqueous solution contains sodium 4-aminobenzoate. For purification, this
can be further processed.

Purification by Recrystallization

This protocol describes the purification of sodium 4-aminobenzoate from an aqueous
solution.[10]

Materials:

e Crude sodium 4-aminobenzoate
e Deionized water

Procedure:

¢ Dissolution: Dissolve the crude sodium 4-aminobenzoate in a minimum amount of hot
deionized water.
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» Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration
to remove them.

o Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Crystals
of sodium 4-aminobenzoate will form. For maximum yield, the flask can be placed in an ice
bath after it has reached room temperature.

« |solation: Collect the crystals by vacuum filtration using a Buchner funnel.

» Washing: Wash the crystals with a small amount of ice-cold deionized water to remove any
remaining soluble impurities.

Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.

High-Performance Liquid Chromatography (HPLC)
Analysis

This protocol outlines a method for the quantitative analysis of sodium 4-aminobenzoate,
based on USP guidelines.[11]

Instrumentation:

o High-Performance Liquid Chromatograph (HPLC)

» UV Detector

e C18 reverse-phase column (e.g., 3.0-mm x 15-cm; 3.5-um packing L11)
Reagents:

» Mobile Phase: A mixture of methanol and 1.5% acetic acid in water (15:85 v/v).[11]

o Standard Solution: Prepare a 0.1 mg/mL solution of USP Aminobenzoate Sodium Reference
Standard in the mobile phase.[11]

o Sample Solution: Prepare a 0.1 mg/mL solution of the sodium 4-aminobenzoate sample in
the mobile phase.[11]
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Chromatographic Conditions:

o Detector Wavelength: 280 nm[11]

e Flow Rate: 0.35 mL/min[11]

e Injection Volume: 5 pL[11]

Procedure:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
« Inject the standard solution and record the chromatogram.
* Inject the sample solution and record the chromatogram.

e The retention time of the major peak in the sample solution should correspond to that of the
standard solution.

e Calculate the percentage of sodium 4-aminobenzoate in the sample by comparing the
peak response of the sample to the peak response of the standard.[11]

Visualizations
Folate Biosynthesis Pathway

Sodium 4-aminobenzoate is a crucial intermediate in the biosynthesis of folate in many
microorganisms.[12] The following diagram illustrates the role of PABA in this essential
metabolic pathway.
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Caption: Bacterial folate biosynthesis pathway highlighting the role of PABA.

General Experimental Workflow for Chemical
Characterization

The following diagram outlines a typical workflow for the characterization of a chemical
substance like sodium 4-aminobenzoate.
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Caption: General workflow for the characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://m.youtube.com/watch?v=ModC4_sA9AU
https://pubmed.ncbi.nlm.nih.gov/1637823/
https://pubmed.ncbi.nlm.nih.gov/1637823/
https://journals.asm.org/doi/10.1128/aem.02174-06
https://www.beilstein-journals.org/bjoc/content/supplementary/1860-5397-13-139-S1.pdf
https://www.scirp.org/pdf/ijoc_2016052717001372.pdf
https://www.researchgate.net/publication/318384798_IR_spectroscopy_studies_of_sodium_salts_of_some_aminobenzoic_acid_derivatives
https://trungtamthuoc.com/pdf/aminobenzoate-sodium-usp-ttt.pdf
https://pubmed.ncbi.nlm.nih.gov/37094361/
https://pubmed.ncbi.nlm.nih.gov/37094361/
https://pubmed.ncbi.nlm.nih.gov/37094361/
https://www.researchgate.net/figure/The-FT-IR-a-and-FT-Raman-b-spectra-of-o-aminobenzoic-acid_fig1_257907359
https://www.researchgate.net/figure/Biosynthesis-pathway-of-pABA-and-folate-showing-the-conversion-of-GTP-into-THF-the_fig1_6497787
https://www.epa.gov/chemical-research/chemical-characterization-and-informatics
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_Aminobenzoate_Derivatives.pdf
https://www.benchchem.com/product/b10764936#sodium-4-aminobenzoate-basic-properties
https://www.benchchem.com/product/b10764936#sodium-4-aminobenzoate-basic-properties
https://www.benchchem.com/product/b10764936#sodium-4-aminobenzoate-basic-properties
https://www.benchchem.com/product/b10764936#sodium-4-aminobenzoate-basic-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10764936?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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